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Introduction

SS-31 (Elamipretide) is a synthetic, cell-permeable tetrapeptide (D-Arg-dimethylTyr-Lys-Phe-

NH2) renowned for its ability to selectively target and accumulate within the inner mitochondrial

membrane.[1][2] Its primary mechanism of action involves binding to cardiolipin, a phospholipid

crucial for maintaining the structural integrity of mitochondrial cristae and organizing the

electron transport chain (ETC) supercomplexes.[2][3][4] By stabilizing cardiolipin, SS-31

enhances the efficiency of ATP synthesis, reduces the production of reactive oxygen species

(ROS), and inhibits the opening of the mitochondrial permeability transition pore (mPTP).[1][2]

[4][5] These actions protect cells from mitochondrial dysfunction, a key pathological feature in a

wide range of age-related and degenerative diseases. This application note provides a

framework for utilizing SS-31 as a reference compound in high-throughput screening (HTS)

assays designed to discover novel therapeutic agents that protect or restore mitochondrial

function.

Mechanism of Action of SS-31

SS-31's unique aromatic-cationic structure allows it to freely cross the cell membrane and

concentrate up to 5,000-fold in the inner mitochondrial membrane.[2][6] Its key molecular

interactions and downstream effects include:
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Cardiolipin Interaction: SS-31 binds to cardiolipin, protecting it from peroxidation and

maintaining the integrity of the ETC.[1][3][4]

Enhanced Bioenergetics: It improves the coupling of oxidative phosphorylation, leading to

more efficient ATP production.[1][2][7]

Reduction of Oxidative Stress: The dimethyltyrosine residue in SS-31 is a potent scavenger

of ROS. By localizing to the primary site of ROS production, it effectively reduces oxidative

damage.[2][3][5]

Inhibition of Apoptosis: By stabilizing the mitochondrial membrane and preventing mPTP

opening, SS-31 inhibits the release of pro-apoptotic factors like cytochrome c.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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